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Executive Summary
4-(Chloromethyl)-1-propylimidazole (C₇H₁₁ClN₂) is a functionalized imidazole derivative

serving as a critical electrophilic building block in the synthesis of pharmaceutical intermediates

and functionalized ionic liquids. Its utility stems from the dual reactivity of the imidazole core

(nucleophilic N3) and the chloromethyl side chain (electrophilic). This guide analyzes its

structural connectivity, the thermodynamic landscape of its conformers, and the regiochemical

challenges inherent in its synthesis.

Molecular Architecture & Connectivity
Structural Identity
The molecule consists of a five-membered heteroaromatic imidazole ring substituted at the N1

position with a propyl chain and at the C4 position with a chloromethyl group.

IUPAC Name: 4-(chloromethyl)-1-propyl-1H-imidazole

Molecular Formula: C₇H₁₁ClN₂ (Free Base) | C₇H₁₂Cl₂N₂ (HCl Salt)
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Molecular Weight: 158.63 g/mol (Free Base) | 195.09 g/mol (HCl Salt)

Regioisomerism: The 1,4 vs. 1,5 Challenge
A critical structural aspect is the distinction between the 1,4-isomer (target) and the 1,5-isomer.

[1]

1,4-isomer: The propyl group (N1) and chloromethyl group (C4) are separated by the C5

methine bridge. This "extended" linear arrangement is often sterically favored in

thermodynamic equilibrium.

1,5-isomer: The substituents are adjacent (N1 and C5), leading to significant steric repulsion

between the propyl chain and the chloromethyl group.

Note: Commercial samples labeled generically may contain mixtures. Definitive identification

requires 2D-NMR (NOESY) to verify the spatial proximity of the N1-propyl protons to the ring

protons.

Electronic Structure
The imidazole ring is a

-excessive heterocycle.

N1 (Pyrrole-like): Contributes two electrons to the aromatic sextet; bonded to the propyl

group.

N3 (Pyridine-like): Contributes one electron; possesses a lone pair in an

orbital orthogonal to the

-system, acting as a hydrogen bond acceptor or nucleophile.
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Chloromethyl Group: Exerts a weak inductive electron-withdrawing effect (-I), slightly

decreasing the basicity of N3 compared to 1-propylimidazole.

Conformational Analysis
The conformational landscape is defined by two primary rotatable vectors: the N1-Propyl

linkage and the C4-Chloromethyl linkage.

N1-Propyl Chain Dynamics
The propyl chain (

) exhibits flexibility typical of alkyl substituents.

Preferred Conformation: The

bond prefers an orientation where the chain is anti-periplanar to the C2-H bond to minimize
steric clash with the C5-H.

Gauche Interactions: The

bond allows gauche and anti rotamers. The anti (fully extended) conformer is energetically
favored by approximately 0.8–1.2 kcal/mol over the gauche conformer in the gas phase.

Chloromethyl Rotation
The

bond rotates to position the chlorine atom relative to the imidazole plane.

Syn-planar vs. Anti-planar: The chlorine atom generally avoids the same plane as the

imidazole ring to minimize dipole-dipole repulsion with the

-system.

Minimum Energy: The preferred conformation typically places the C-Cl bond perpendicular to

the ring plane (bisecting), maximizing hyperconjugative stabilization (

) and minimizing steric overlap with C5-H.
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Visualization of Conformational Space
The following diagram illustrates the connectivity and the rotational degrees of freedom.
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Figure 1: Connectivity and key steric interactions in 4-(chloromethyl)-1-propylimidazole.

Synthesis & Regiocontrol
Producing the specific 1,4-isomer requires overcoming the natural tendency of 4-substituted

imidazoles to yield mixtures upon alkylation.

Synthetic Pathways
Two primary strategies exist:

Direct Alkylation (Non-Selective): Alkylation of 4-(chloromethyl)imidazole (or its

hydroxymethyl precursor).

Outcome: Typically yields a mixture of 1,4 and 1,5 isomers.[1]

Mechanism:[2] The N1 tautomer (less sterically hindered) is often more reactive, but the

product distribution depends on the electrophile and base.

De Novo Synthesis (Selective): Cyclization of

-halo-ketones with amidines.
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Outcome: High regioselectivity but more complex steps.

Recommended Protocol: Regioselective Alkylation
To favor the 1,4-isomer, alkylation is performed on 4-(hydroxymethyl)imidazole followed by

chlorination. The hydroxymethyl group is less bulky than the chloromethyl, slightly improving

the 1,4/1,5 ratio.

Step-by-Step Methodology
Starting Material: 4-(Hydroxymethyl)imidazole hydrochloride.

Base Selection: Use Cesium Carbonate (

) in DMF. The "Cesium Effect" can enhance N1 selectivity via coordination.

Alkylation: Add 1-bromopropane dropwise at

.

Isomer Separation: The 1,4-isomer (less polar) and 1,5-isomer (more polar) are separated

via silica gel column chromatography (Eluent: DCM/MeOH 95:5).

Chlorination: Treat the purified 1-propyl-4-(hydroxymethyl)imidazole with Thionyl Chloride (

) in DCM to yield the target hydrochloride salt.

Reaction Pathway Diagram
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Figure 2: Synthetic workflow emphasizing the critical isomer separation step.

Physicochemical Properties & Characterization
Key Data Table[3][4]
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Property Value / Description

Appearance
Off-white to pale yellow hygroscopic solid (HCl

salt).

Solubility
Highly soluble in water, methanol, ethanol.

Sparingly soluble in DCM (salt form).

Melting Point 140–145 °C (HCl salt, typical for analogs).

Stability

The free base is unstable and prone to self-

polymerization (intermolecular N-alkylation).

Store as HCl salt at -20°C.

Reactivity
High electrophilicity at

. Reacts with amines, thiols, and alkoxides.

Spectroscopic Signatures
H NMR (DMSO-

, 400 MHz):

9.10 (s, 1H, H-2): Deshielded due to N1/N3 proximity.

7.85 (s, 1H, H-5): Distinct singlet.

4.90 (s, 2H,

): Diagnostic benzylic-like shift.

4.15 (t, 2H,

): Triplet indicating N-propyl attachment.

1.80 (m, 2H,

): Multiplet.

0.85 (t, 3H,

): Triplet.
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Mass Spectrometry (ESI+):

observed at m/z ~159/161 (3:1 ratio due to

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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